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Compound of Interest

Compound Name: 1,1-Undecanediol
Cat. No.: B14006925
Get Quote
\ J

Spectroscopic Characterization Guide: 1,1-

Undecanediol[1]
Molecular Weight: 188.31 g/mol [1][2][3][4][5]

Executive Technical Summary

1,1-Undecanediol is a geminal diol (gem-diol) formed by the hydration of Undecanal.[1] Unlike
terminal diols (e.g., 1,11-Undecanediol), 1,1-Undecanediol exists in a dynamic equilibrium with
its parent aldehyde, Undecanal, and water.[1]

While often transient in solution, long-chain gem-diols can be isolated as solids under specific
conditions or observed in aqueous media.[1] This guide focuses on distinguishing the 1,1-diol
species from the aldehyde using spectroscopic markers.

Key Analytical Challenge:
¢ In Anhydrous Solvents (

): Equilibrium heavily favors the aldehyde (Undecanal).[1]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b14006925#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://www.scbt.com/p/1-11-undecanediol-765-04-8
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Undecanediol
https://www.chemeo.com/cid/81-186-6/1-11-Undecanediol
https://www.sigmaaldrich.com/SG/en/search/h11.4?focus=products&page=1&perpage=30&sort=relevance&term=h11.4&type=product
https://www.benchchem.com/product/b14006925/docs?utm_src=pdf-body#spectroscopic-data-nmr-ir-mass-spec-for-1-1-undecanediol
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://www.benchchem.com/product/b14006925/docs?utm_src=pdf-body#spectroscopic-data-nmr-ir-mass-spec-for-1-1-undecanediol
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14006925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 In Aqueous/Protic Solvents (

, DMSO-

+
): The 1,1-diol population increases.[1]

e Mass Spectrometry: The molecular ion (
) of the diol is rarely observed due to rapid in-source dehydration (
)[1]

Chemical Profile & Equilibrium[1][6]

The structural identification relies on observing the shift from the

carbonyl carbon/proton to the

methine center of the diol.[1]

Equilibrium Diagram (DOT Visualization)

+ H20
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Click to download full resolution via product page

Figure 1: The hydration equilibrium between Undecanal and 1,1-Undecanediol.[1] The stability
of the diol form is solvent-dependent.

Nuclear Magnetic Resonance (NMR)
Spectroscopy|[7]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://www.benchchem.com/product/b14006925/docs?utm_src=pdf-body-img#spectroscopic-data-nmr-ir-mass-spec-for-1-1-undecanediol
https://www.benchchem.com/product/b14006925/docs?utm_src=pdf-body#spectroscopic-data-nmr-ir-mass-spec-for-1-1-undecanediol
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14006925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

NMR is the definitive method for quantifying the ratio of 1,1-diol to aldehyde.[1]
Proton NMR ( -NMR)
Solvent Considerations: In

, the aldehyde signal dominates.[1] To observe the 1,1-diol, use DMSO-
with added

or analyze the solid state if isolated.[1]
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Undecanal

Signal
(Aldehyde)

1,1-
Undecanediol
(Gem-Diol)

Multiplicity

Interpretation

C()-H 9.76 ppm

4.70 - 5.10 ppm

Triplet (

)

Diagnostic Shift.
The deshielded
aldehyde proton
moves upfield to
the methine
region upon
hydration.[1]

-OH N/A

55-6.5 ppm

Broad

Exchangeable
protons.[1]
Visible in DMSO-

; disappears in

C(2)-H2 2.42 ppm

~1.50 ppm

Multiplet

-protons are less
deshielded in the
diol form
compared to the
aldehyde.[1]

Terminal CH3 0.88 ppm

0.88 ppm

Triplet

Unaffected by
head-group

equilibrium.[1]

Bulk CH2 1.2-1.4 ppm

1.2-1.4 ppm

Multiplet

Alkyl chain
backbone.[1]

Protocol for Validation:

e Dissolve sample in DMSO-

1]

¢ Acquire baseline spectrum (expect aldehyde peak at 9.76 ppm).[1]
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e Add 10

or trace acid.[1]

o Observe the decrease of 9.76 ppm signal and emergence of the methine triplet at ~4.8 ppm.

Carbon NMR ( -NMR)

The hybridization change from

to

causes a massive chemical shift change (>100 ppm).[1]

Undecanal ( 1,1-Undecanediol (
Carbon Position Note
ppm) ppm)
Primary Confirmation.
The carbonyl peak
) disappears; a
C1 (Functional) 202.9 (C=0) 90.0 - 92.0 (C-OH) ]
hemiacetal/hydrate
peak appears near 90
ppm.[1]
C2 ( Significant upfield shift
43.9 ~34.0 due to loss of carbonyl
-CH2) anisotropy.
C3(
22.1 ~25.0 Minor shift.
-CH2)
Terminal CH3 14.1 14.1 Constant.

Infrared Spectroscopy (FT-IR)

IR is useful for rapid solid-state assessment (ATR) to determine if the material is the hydrate
(solid) or the aldehyde (liquid).

e 1,1-Undecanediol (Solid/Hydrate):
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o O-H Stretch: Strong, broad absorption at 3200-3400 cm~1.[1]
o C-O Stretch: Strong bands at 1000-1100 cm~1.[1]
o C=0 Stretch:Absent or very weak (residual aldehyde) at 1720 cm~1.[1]
e Undecanal (Liquid/Aldehyde):
o C=0 Stretch: Sharp, intense peak at 1720-1730 cm~1.[1]
o C-H (Aldehyde): "Fermi doublet" at 2720 and 2820 cm~* (Diagnostic for aldehydes).[1]
o O-H Stretch: Absent.

Mass Spectrometry (MS)[6]

Critical Note: 1,1-Undecanediol is thermally unstable.[1] Under standard Electron lonization
(El) or even softer ionization methods, it readily dehydrates.[1]

Fragmentation Pathway

The mass spectrum of 1,1-Undecanediol will almost invariably resemble Undecanal due to in-
source dehydration.[1]

e Molecular lon (Diol): m/z 188 (Rarely seen).[1]
o Observed Molecular lon (Aldehyde): m/z 170 (
)[1]
o Base Peak: m/z 44 or 57 (typical alkane/aldehyde fragments).[1]
e Diagnostic Loss:

(Water) and

(
).[1]
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MS Fragmentation Logic (DOT Visualization)
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[CH2=CH-OH]+

Alkyl Fragments
m/z 57, 71, 85

Click to download full resolution via product page

Figure 2: Mass spectrometry fragmentation logic.[1] The 1,1-diol dehydrates to the aldehyde
m/z 170, which then fragments via McLafferty rearrangement.[1]

Experimental Protocols
Protocol A: Distinguishing 1,1-Diol from 1,11-Diol

Note: 1,11-Undecanediol (CAS 765-04-8) is a stable terminal diol and a common isomer.[1]
e Run

-NMR in

o 1,11-Undecanediol: Shows a triplet at ~3.6 ppm (

-OH) integrating for 4 protons.[1] No aldehyde peak.[1]

o 1,1-Undecanediol: Shows an aldehyde peak at 9.76 ppm (due to dehydration in

) or a methine triplet at ~4.8 ppm (if stable).[1]
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» Solubility Test:
o 1,11-Undecanediol is a stable solid (MP ~62°C).[1]

o 1,1-Undecanediol (hydrate) is often a waxy solid that melts/reverts to liquid aldehyde (MP
~20-30°C) upon gentle heating.

Protocol B: Stabilization for Analysis
To capture the 1,1-diol spectrum:
e Solvent: Use DMSO-

or Acetone-
containing 10%
[1]

o Temperature: Cool the probe to 0°C or -10°C to slow the exchange rate and favor the
hydrate form.

e Acquisition: Acquire data immediately after sample preparation.
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¢ Guthrie, J. P. (2002).[1] Hydration of Carbonyl Compounds.[1] Canadian Journal of
Chemistry.[1] (Providing mechanistic grounding for equilibrium constants of aldehyde
hydration).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Undecanal | C11H220 | CID 8186 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. scbt.com [scbt.com]
e 3.1,1-Undecanediol | C11H2402 | CID 20365905 - PubChem [pubchem.ncbi.nim.nih.gov]

e 4.1,11-Undecanediol (CAS 765-04-8) - Chemical & Physical Properties by Cheméo
[chemeo.com]

e 5. H11.4 | Sigma-Aldrich [sigmaaldrich.com]
e 6. Undecanal [webbook.nist.gov]

¢ To cite this document: BenchChem. [spectroscopic data (NMR, IR, Mass Spec) for 1,1-
Undecanediol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14006925/docs#spectroscopic-data-nmr-ir-mass-
spec-for-1-1-undecanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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